Cas no 1530-04-7 (1,1-Diphenylhexane)

1,1-Diphenylhexane structure
1,1-Diphenylhexane structure
Product Name:1,1-Diphenylhexane
CAS No:1530-04-7
MF:C18H22
MW:238.367285251617
MDL:MFCD00041694
CID:83757
PubChem ID:137062
Update Time:2025-04-18

1,1-Diphenylhexane Chemical and Physical Properties

Names and Identifiers

    • 1,1-Diphenylhexane
    • 1-phenylhexylbenzene
    • (phenylhexyl)benzene
    • 1,1-Diphenyl-hexan
    • 1,1'-hexylidenebis-benzene
    • Benzene,1,1'-hexylidenebis
    • TIMTEC-BB SBB008725
    • hexane,1,1-diphenyl-
    • 1,1’-hexylidenebisbenzene
    • benzene,1,1’-hexylidenebis-
    • Benzene, 1,1'-hexylidenebis-
    • BXINIXQKBCSKKR-UHFFFAOYSA-N
    • hexane-1,1-diyldibenzene
    • FT-0606152
    • AKOS025116692
    • 1530-04-7
    • DTXSID40165187
    • diphenylhexane
    • DB-390131
    • G72593
    • MDL: MFCD00041694
    • Inchi: 1S/C18H22/c1-2-3-6-15-18(16-11-7-4-8-12-16)17-13-9-5-10-14-17/h4-5,7-14,18H,2-3,6,15H2,1H3
    • InChI Key: BXINIXQKBCSKKR-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 238.17200
  • Monoisotopic Mass: 238.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.3

Experimental Properties

  • Color/Form: Liquid
  • Density: 0.9528 (estimate)
  • Melting Point: -11.54°C
  • Boiling Point: 129-130°C 2mm
  • Flash Point: 129-130°C/2mm
  • Refractive Index: 1.5428
  • PSA: 0.00000
  • LogP: 5.39880
  • Solubility: Not determined

1,1-Diphenylhexane Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Safety Instruction: S16-S26-S36-S24/25
  • Hazardous Material Identification: Xn T Xi F
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R10; R20/21/22; R36/37/38
  • Packing Group:III
  • Hazard Level:6.1

1,1-Diphenylhexane Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,1-Diphenylhexane Pricemore >>

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